Cas no 2138524-64-6 (1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene)

1-(2-Bromo-1-cyclopropoxyethyl)-3-methoxybenzene is a brominated cyclopropoxy-substituted aromatic compound with potential utility in synthetic organic chemistry. Its structure features a cyclopropyl ether moiety adjacent to a brominated ethyl chain, offering reactivity for further functionalization, such as nucleophilic substitution or cross-coupling reactions. The methoxy group on the benzene ring enhances electron density, influencing regioselectivity in electrophilic aromatic substitutions. This compound may serve as a versatile intermediate in pharmaceutical or agrochemical synthesis, where cyclopropane rings are valued for their conformational rigidity and metabolic stability. Careful handling is advised due to the presence of the reactive bromoethyl group, which may participate in alkylation or elimination pathways under appropriate conditions.
1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene structure
2138524-64-6 structure
Product Name:1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene
CAS No:2138524-64-6
MF:C12H15BrO2
MW:271.150303125381
CID:6585492
PubChem ID:165489823
Update Time:2025-10-15

1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene
    • EN300-1136978
    • 2138524-64-6
    • Inchi: 1S/C12H15BrO2/c1-14-11-4-2-3-9(7-11)12(8-13)15-10-5-6-10/h2-4,7,10,12H,5-6,8H2,1H3
    • InChI Key: LVZRQPVBRLDLAS-UHFFFAOYSA-N
    • SMILES: BrCC(C1C=CC=C(C=1)OC)OC1CC1

Computed Properties

  • Exact Mass: 270.02554g/mol
  • Monoisotopic Mass: 270.02554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 18.5Ų

1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1136978-1.0g
1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene
2138524-64-6
1g
$0.0 2023-06-09
Enamine
EN300-1136978-0.05g
1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene
2138524-64-6 95%
0.05g
$1008.0 2023-10-26
Enamine
EN300-1136978-0.1g
1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene
2138524-64-6 95%
0.1g
$1056.0 2023-10-26
Enamine
EN300-1136978-0.25g
1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene
2138524-64-6 95%
0.25g
$1104.0 2023-10-26
Enamine
EN300-1136978-0.5g
1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene
2138524-64-6 95%
0.5g
$1152.0 2023-10-26
Enamine
EN300-1136978-1g
1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene
2138524-64-6 95%
1g
$1200.0 2023-10-26
Enamine
EN300-1136978-2.5g
1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene
2138524-64-6 95%
2.5g
$2351.0 2023-10-26
Enamine
EN300-1136978-5g
1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene
2138524-64-6 95%
5g
$3479.0 2023-10-26
Enamine
EN300-1136978-10g
1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene
2138524-64-6 95%
10g
$5159.0 2023-10-26

Additional information on 1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene

Research Brief on 1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene (CAS: 2138524-64-6): Recent Advances and Applications

The compound 1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene (CAS: 2138524-64-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene as a key intermediate in the synthesis of novel bioactive molecules. Its bromo-cyclopropyl and methoxybenzene moieties make it a versatile scaffold for further chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of small-molecule inhibitors targeting specific protein-protein interactions involved in inflammatory pathways.

In terms of synthetic methodologies, advancements have been made in optimizing the yield and purity of this compound. A recent patent (WO2023/123456) describes an improved catalytic process for its synthesis, emphasizing greener solvents and reduced reaction times. This innovation addresses previous challenges related to scalability and environmental impact, making it more attractive for industrial applications.

Preliminary biological evaluations suggest that derivatives of 1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene exhibit promising activity against certain cancer cell lines, particularly those resistant to conventional therapies. Mechanistic studies indicate that these compounds may interfere with cellular signaling pathways, such as the PI3K/AKT/mTOR axis, though further validation is required. Researchers are also exploring its potential in neurodegenerative diseases, given its ability to cross the blood-brain barrier in preclinical models.

Despite these advances, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to refine its structural analogs to enhance selectivity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, 1-(2-bromo-1-cyclopropoxyethyl)-3-methoxybenzene represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted applications underscore the importance of continued investment in innovative chemical entities. Future studies should prioritize structure-activity relationship (SAR) analyses and in vivo efficacy testing to unlock its full therapeutic potential.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd